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Compound of Interest

Compound Name:
2-Methyl-5-propoxyphenylboronic

acid

CAS No.: 1451391-64-2

Cat. No.: B3241095

Get Quote

Introduction
2-Methyl-5-propoxyphenylboronic acid (CAS: 1451391-64-2) is a specialized organoboron

building block used primarily in the synthesis of sterically congested biaryl scaffolds. These

motifs are ubiquitous in medicinal chemistry, particularly in the development of kinase

inhibitors, AT1 receptor antagonists, and liquid crystal materials.
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Property Specification

Chemical Name 2-Methyl-5-propoxyphenylboronic acid

CAS Number 1451391-64-2

Molecular Formula C₁₀H₁₅BO₃

Molecular Weight 194.04 g/mol

Structure
Ortho-methyl, meta-propoxy substituted phenyl

ring

Key Reactivity Suzuki-Miyaura Cross-Coupling

The Synthetic Challenge
Successfully utilizing this reagent requires navigating two competing structural factors:

Steric Hindrance (The 2-Methyl Group): The ortho-methyl group imposes significant steric

bulk near the boron center. This retards the transmetallation step of the catalytic cycle, often

requiring electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) to facilitate the

reaction.

Electronic Activation vs. Instability (The 5-Propoxy Group): The propoxy group is a strong

electron-donating group (EDG). While this increases the nucleophilicity of the aryl ring, it also

renders the C-B bond susceptible to protodeboronation (hydrolysis of the C-B bond to C-H),

especially under harsh basic conditions or prolonged heating.

Mechanistic Insights & Strategy
To maximize yield, the reaction conditions must accelerate the cross-coupling cycle while

suppressing the protodeboronation side pathway.

The Suzuki-Miyaura Catalytic Cycle
The standard cycle involves Oxidative Addition, Transmetallation, and Reductive Elimination.[1]

[2] For this specific substrate, Transmetallation is the rate-determining step (RDS) due to the

ortho-methyl steric clash.
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Figure 1: Catalytic cycle highlighting the critical Transmetallation step where steric hindrance

from the 2-methyl group can stall the reaction, leading to protodeboronation.

Experimental Protocols
Protocol A: High-Efficiency Coupling (Recommended)
Applicability: Best for sterically hindered halides, heteroaryl chlorides, or valuable substrates.

Uses Buchwald-type precatalysts to overcome steric barriers.

Reagents:

Boronic Acid: 2-Methyl-5-propoxyphenylboronic acid (1.2 – 1.5 equiv)

Halide Partner: Aryl/Heteroaryl Bromide or Chloride (1.0 equiv)

Catalyst: XPhos Pd G2 or SPhos Pd G2 (2–5 mol%)

Why: These precatalysts generate monoligated Pd(0) species that are highly active and

bulky enough to accommodate the ortho-methyl group.

Base: Potassium Phosphate Tribasic (K₃PO₄), 0.5 M in water (2.0 – 3.0 equiv)

Why: K₃PO₄ is milder than hydroxides/alkoxides, reducing the risk of protodeboronation.

Solvent: THF or 1,4-Dioxane (deoxygenated)

Procedure:

Charge: In a reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol),

boronic acid (1.3 mmol, 252 mg), and Catalyst (0.02 mmol).

Inert: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

Solvent: Add deoxygenated THF (4 mL) and 0.5 M aq. K₃PO₄ (4 mL) via syringe.

Reaction: Heat the mixture to 60°C (for bromides) or 80°C (for chlorides) for 2–12 hours.
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Note: Monitor by LC-MS. If the reaction stalls, raise temperature to 100°C, but watch for

deboronation (Peak M-B(OH)₂ + H).

Workup: Cool to RT. Dilute with Ethyl Acetate (20 mL) and wash with water (10 mL) and

brine (10 mL). Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Standard Robust Coupling (Cost-Effective)
Applicability: Suitable for simple aryl bromides or iodides where cost is a factor and steric

crowding on the halide is minimal.

Reagents:

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

Base: Potassium Carbonate (K₂CO₃) (2.0 equiv)[3]

Solvent: Toluene / Ethanol / Water (4:1:1 ratio)

Procedure:

Combine aryl halide (1.0 equiv) and boronic acid (1.2 equiv) in a round-bottom flask.

Add K₂CO₃ (2.0 equiv).[3]

Add solvent mixture (Toluene/EtOH/H₂O) to reach a concentration of ~0.1 M.

Degas the solution by bubbling Nitrogen for 10-15 minutes (Critical to prevent

homocoupling).

Add Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%).

Reflux (approx. 90-100°C) for 4–16 hours under Nitrogen.

Filtration: Filter through a pad of Celite® to remove Palladium black before extraction.

Analytical Data & QC
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When synthesizing biaryls with this reagent, specific impurities are common. Use the table

below to interpret LC-MS/HPLC data.

Component Origin Identification (Approx.)

Product (Biaryl) Desired Reaction M+H (Target Mass)

Protodeboronated Byproduct Side Rxn (Hydrolysis)

MW = 150.22 (1-methyl-4-

propoxybenzene). Look for a

non-polar peak.

Homocoupled Boronic Acid Oxidative Side Rxn
MW = 354.4 (Symmetric

Biaryl). Occurs if O₂ is present.

Aryl Halide (SM) Incomplete Rxn Unreacted Starting Material

Workflow Diagram
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Figure 2: Step-by-step workflow for the synthesis and purification of biaryl compounds.

Troubleshooting Guide
Issue 1: Low Conversion / Starting Material Remaining

Cause: The ortho-methyl group is preventing transmetallation.

Solution: Switch to Protocol A. The SPhos or XPhos ligand creates a "pocket" that facilitates

the coupling of hindered substrates. Alternatively, add 10-20% water to the solvent system if

using anhydrous conditions; water is essential for the boronate activation step.

Issue 2: High Levels of Protodeboronation (1-methyl-4-propoxybenzene formed)

Cause: Reaction temperature too high or base too strong (e.g., NaOH, KOtBu).
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Solution:

Lower temperature to 60°C.

Switch base to K₃PO₄ or even KF.

Use anhydrous conditions (Protocol A with anhydrous THF) and use CsF (Cesium

Fluoride) as the activator instead of aqueous base.

Issue 3: Palladium Black Precipitation

Cause: Catalyst decomposition due to instability or lack of phosphine ligand excess.

Solution: Ensure thorough degassing. If using Pd(PPh₃)₄, it is often inferior for this substrate;

switch to Pd(dppf)Cl₂ or Buchwald precatalysts which are more thermally stable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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